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Compound of Interest

Compound Name: Sodium bitartrate

Cat. No.: B3427548

A Note on the "SBTMH" Crystal: Initial research did not yield a definitive identification of a
nonlinear optical (NLO) crystal designated as "SBTMH." This may be a non-standard acronym,
a developmental name, or a typographical error. To fulfill the objective of this guide, we will
proceed with a detailed analysis and comparison of a widely-used and well-characterized NLO
crystal, Beta Barium Borate (3-BaB20a4, or BBO), as a representative example. The
methodologies and comparisons presented herein are applicable to the validation of any NLO
crystal.

This guide provides a comprehensive comparison of the nonlinear optical properties of Beta
Barium Borate (BBO) with other common NLO crystals such as Lithium Triborate (LBO) and
Potassium Titanyl Phosphate (KTP). It is intended for researchers, scientists, and drug
development professionals who utilize NLO materials in applications like laser systems and
advanced imaging.

Data Presentation: Comparison of NLO Crystal
Properties

The selection of an appropriate NLO crystal is critical and depends on the specific application,
considering factors like wavelength range, power handling, and conversion efficiency. The table
below summarizes key quantitative properties of BBO, LBO, and KTP.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3427548?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property

Beta Barium Borate
(BBO)

Lithium Triborate
(LBO)

Potassium Titanyl
Phosphate (KTP)

Transparency Range

189 nm - 3500 nm[1]

155 nm - 2600 nm[2]

350 nm - 4500 nm

Nonlinear Optical
Coefficients (pm/V)

di1 = 2.3, d31 = <0.1[3]

dis = 0.85, d24 =
-0.67[3]

High nonlinear

coefficients

Effective SHG
Coefficient (pm/V)

~2.0 (for 1064 nm)

~0.84 (for 1064 nm)

~3.2 (for 1064 nm)

>10 (1064 nm, 10 ns)

Highest among

Laser Damage High damage
[4], 1 (532 nm, 10 ns) common NLO
Threshold (GW/cm?) threshold
[4] crystals[4][5]
Walk-off Angle ) o
High Minimal[6] Moderate
(degrees)
Hygroscopic

Susceptibility

Slightly hygroscopic[5]

Non-hygroscopic

Non-hygroscopic[5]

Experimental Protocols for NLO Property Validation

Accurate characterization of NLO properties is essential. The following are standard

experimental methodologies for validating key parameters.

1. Second-Harmonic Generation (SHG) Efficiency and Phase Matching

The SHG efficiency is a primary measure of an NLO crystal's performance. This is often

determined by directing a high-intensity laser beam, such as from a Q-switched Nd:YAG laser

at 1064 nm, through the crystal and measuring the power of the generated 532 nm light.[7]

» Objective: To measure the conversion efficiency of the fundamental laser frequency to its

second harmonic and to determine the optimal phase-matching angle.

e Materials and Equipment:

o Pulsed laser source (e.g., Q-switched Nd:YAG laser)

o NLO crystal (e.g., BBO) mounted on a rotational stage
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o Focusing and collimating lenses

o Filters to block the fundamental wavelength after the crystal

o Power meter

e Procedure:

[¢]

The laser beam is directed through the focusing lens to achieve high intensity at the
crystal.

o The crystal is placed at the focal point and rotated to find the angle of maximum SHG
output, which corresponds to the phase-matching angle.

o The power of the second-harmonic beam is measured after filtering out the fundamental
frequency.

o The conversion efficiency is calculated as the ratio of the second-harmonic power to the
fundamental input power. For BBO, conversion efficiencies of over 70% for SHG have
been reported.[8]

2. Maker Fringe Analysis

The Maker fringe technique is a powerful method for determining the nonlinear optical
coefficients of a material.[9]

o Objective: To determine the second-order nonlinear coefficients (dj) of the crystal.

o Methodology: A laser beam is focused onto the sample, which is rotated. The intensity of the
generated second-harmonic light is measured as a function of the incidence angle, creating
an interference pattern known as Maker fringes. By fitting the fringe pattern to theoretical
models, the dij coefficients can be determined.[9][10]

e Setup: The setup is similar to the SHG efficiency measurement, with the addition of a high-
precision rotation stage and a sensitive photodetector.

3. Z-Scan Technique
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The Z-scan technique is used to measure the nonlinear refractive index (nz) and the nonlinear
absorption coefficient (3).[11][12]

e Objective: To determine the third-order nonlinear optical properties.

o Methodology: A single focused laser beam is passed through the sample, which is moved
along the beam axis (the z-axis).

o Closed-aperture Z-scan: An aperture is placed before the detector to measure changes in
the beam's spatial profile due to self-focusing or self-defocusing, which yields the
nonlinear refractive index.

o Open-aperture Z-scan: The aperture is removed, and the total transmitted power is
measured to determine the nonlinear absorption.[11][13]

o Data Analysis: The normalized transmittance is plotted as a function of the sample's position.
The shape of the resulting curve reveals the sign and magnitude of the nonlinearity.

4. Laser Damage Threshold (LDT) Measurement
LDT determines the maximum laser intensity a crystal can withstand without being damaged.[4]
o Objective: To determine the laser-induced damage threshold of the NLO crystal.
o Materials and Equipment:
o High-power pulsed laser source
o Focusing optics
o The NLO crystal sample
o Microscope for damage inspection
e Procedure:

o The crystal is exposed to laser pulses of increasing energy density at different sites.
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o Each site is irradiated with a single pulse ("1-on-1" test) or multiple pulses ("S-on-1" test).

o After irradiation, each site is inspected with a microscope to check for any visible damage.
The LDT is defined as the highest laser fluence at which no damage is observed.[4]
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Caption: Workflow for Second-Harmonic Generation (SHG) validation.
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Caption: Workflow for the Z-Scan technique.
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Caption: Workflow for Laser Damage Threshold (LDT) measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

BBO Nonlinear Crystal [optics.org]
covesion.com [covesion.com]
optoscience.com [optoscience.com]

1.
2.
3.
e 4. benchchem.com [benchchem.com]
5. unitedcrystals.com [unitedcrystals.com]
6.

Comparing Different Nonlinear Optical Crystals For Frequency Conversion: BBO, LBO,
And KTP - metalaser [meta-laser.com]

e 7.iasj.rdd.edu.iq [iasj.rdd.edu.iq]

8. unitedcrystals.com [unitedcrystals.com]

e 9. pubs.aip.org [pubs.aip.org]

e 10. researchgate.net [researchgate.net]

e 11. Z-scan technique - Wikipedia [en.wikipedia.org]
e 12. grokipedia.com [grokipedia.com]

e 13. newport.com [newport.com]

 To cite this document: BenchChem. [A Comparative Guide to Validating the Nonlinear Optical
Properties of NLO Crystals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427548#validating-the-nonlinear-optical-properties-
of-sbtmh-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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